Cas no 226570-65-6 (Zinc, bromo-5-hexenyl-(9CI))

• Product Name: Zinc, bromo-5-hexenyl-(9CI)
• CAS No: 226570-65-6
• MF: C₆H₁₁BrZn
• MW: 228.464537858963
• MDL: MFCD01311405
• CID: 244830
• PubChem ID: 24873219
• Update Time: 2025-07-16

Zinc, bromo-5-hexenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo-5-hexenyl-(9CI)
• 4-Pentenylzinc Bromide
• 5-HEXENYLZINC BROMIDE
• 5-hexenylzinc bromide solution
• 5-Hexenylzinc bromide solution 0.5 in THF
• 5-Hexenylzinc broMide,0.5M in THF,packaged under Argon in resealable CheMSeal^t bottles
• 5-HEXENYLZINC BROMIDE,0.5M SOLUTION IN TETRAHYDROFURAN
• AKOS016017937
• 5-Hexenylzinc bromide, 0.5 M in THF
• 5-Hexenylzinc bromide 0.5 M in Tetrahydrofuran
• bromozinc(1+);hex-1-ene
• MFCD01311405
• 226570-65-6
• 5-Hexenylzinc bromide, 0.5M in THF
• BROMO(HEX-5-EN-1-YL)ZINC

• MDL： MFCD01311405
• Inchi： 1S/C6H11.BrH.Zn/c1-3-5-6-4-2;;/h3H,1-2,4-6H2;1H;/q-1;;+2/p-1
• InChI Key： PYEUPXMYBMUNGY-UHFFFAOYSA-M
• SMILES： Br[Zn+].C(CC=C)C[CH2-]

Computed Properties

• Exact Mass: 211.91800
• Monoisotopic Mass: 225.93355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 37.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.978 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 2.76330
• Color/Form: 0.5 M in THF
• Solubility: Not determined
• Vapor Pressure: No data available

Zinc, bromo-5-hexenyl-(9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： S16; S26; S33; S36/37/39; S43; S45; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R14; R19; R22; R36/37/38; R40; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides

Additional information on Zinc, bromo-5-hexenyl-(9CI)

Research Briefing on Zinc, bromo-5-hexenyl-(9CI) (CAS: 226570-65-6) in Chemical Biology and Pharmaceutical Applications

Zinc, bromo-5-hexenyl-(9CI) (CAS: 226570-65-6) is an organozinc compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-alkenyl functional group, serves as a versatile intermediate in organic synthesis and has potential applications in drug discovery and development. Recent studies have explored its utility in cross-coupling reactions, catalytic processes, and as a building block for bioactive molecules. The growing interest in this compound is driven by its ability to facilitate the synthesis of complex molecular architectures, which are often challenging to achieve through conventional methods.

One of the key areas of research involving Zinc, bromo-5-hexenyl-(9CI) is its role in transition-metal-catalyzed reactions, particularly in the context of C-C bond formation. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Negishi coupling reactions, where it acted as a nucleophilic partner to form carbon-carbon bonds with high selectivity and yield. The study highlighted the compound's stability under mild reaction conditions, making it a promising candidate for scalable synthetic applications. Furthermore, the presence of the bromo-alkenyl moiety allows for subsequent functionalization, enabling the construction of diverse molecular scaffolds.

In the pharmaceutical domain, Zinc, bromo-5-hexenyl-(9CI) has been investigated as a precursor for the synthesis of novel therapeutic agents. A recent preprint on bioRxiv detailed its use in the development of zinc-containing metallodrugs, which exhibit potential anticancer and antimicrobial properties. The study revealed that the compound's zinc center could coordinate with biologically relevant ligands, forming complexes with enhanced bioavailability and targeted activity. These findings open new avenues for the design of metal-based therapeutics, addressing the growing need for innovative treatments against resistant pathogens and cancers.

Another significant application of Zinc, bromo-5-hexenyl-(9CI) lies in material science, particularly in the synthesis of functional polymers and nanomaterials. Researchers have utilized its reactive bromo-alkenyl group to initiate polymerization reactions, yielding polymers with tailored properties such as conductivity and biocompatibility. A 2024 publication in Advanced Materials showcased its role in the fabrication of zinc-incorporated nanoparticles, which exhibited improved stability and catalytic performance. These advancements underscore the compound's potential in developing next-generation materials for biomedical and industrial applications.

Despite its promising attributes, challenges remain in the large-scale production and handling of Zinc, bromo-5-hexenyl-(9CI). Its sensitivity to moisture and air necessitates stringent storage conditions, which can complicate industrial-scale synthesis. Recent efforts have focused on developing stabilized formulations and protective ligands to mitigate these issues. For instance, a study in Chemical Communications proposed the use of chelating agents to enhance the compound's stability without compromising its reactivity. Such innovations are critical for translating laboratory-scale successes into commercially viable processes.

In conclusion, Zinc, bromo-5-hexenyl-(9CI) (CAS: 226570-65-6) represents a valuable tool in chemical biology and pharmaceutical research, with applications spanning organic synthesis, drug development, and material science. Ongoing studies continue to uncover its potential, driven by its unique chemical properties and versatility. Future research directions may include exploring its use in asymmetric catalysis, targeted drug delivery systems, and green chemistry initiatives. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in advancing both fundamental and applied research in the chemical and life sciences.